Benzyl 5-((tert-butoxycarbonyl)amino)-2-(hydroxymethyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 2-(hydroxymethyl)-5-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H28N2O5/c1-19(2,3)26-17(23)20-15-9-10-16(12-22)21(11-15)18(24)25-13-14-7-5-4-6-8-14/h4-8,15-16,22H,9-13H2,1-3H3,(H,20,23)
• InChI Key: UMIGHSYDRZFWNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(N(C1)C(=O)OCC2=CC=CC=C2)CO
• Molecular Formula: C19H28N2O5
• Molecular Weight: 364.4 g/mol

Description

The compound contains a benzyl group, a tert-butoxycarbonyl (Boc) group, an amino group, and a piperidine ring. The Boc group is often used in organic synthesis to protect amines.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the Boc and benzyl groups. The Boc group can be removed under acidic conditions, revealing the amine. The benzyl group might be removed through hydrogenolysis.

Scientific Research Applications

Synthesis of Natural Products and Derivatives

Benzyl 5-((tert-butoxycarbonyl)amino)-2-(hydroxymethyl)piperidine-1-carboxylate is used as a chiral building block in the synthesis of various natural products. For example, it has been utilized in the short syntheses of (S)-pipecolic acid and (R)-coniine, as well as derivatives of (S)-pipecolic acid (Sánchez-Sancho & Herradón, 1998).

Development of Amino Acid Derivatives

The compound is a precursor in the synthesis of unique amino acids like (2S,5R)-5-hydroxylysine, which is significant in collagen and collagen-like proteins. The synthesis process demonstrates high yield and excellent diastereoselectivity, making it a valuable intermediate in medicinal chemistry (Marin et al., 2002).

Asymmetric Synthesis

It serves as a key intermediate in the asymmetric synthesis of various compounds, such as cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, an essential component for protein kinase inhibitors. This asymmetric approach is noted for its mild conditions and potential for industrial application (Hao et al., 2011).

Glycosidase Inhibitor Synthesis

The compound is involved in the synthesis of Isofagomine, a potent β-glucosidase inhibitor. The synthesis method demonstrates a 6-step process with significant yield, starting from specific d-mannopyranose derivatives (Jespersen et al., 1994).

Synthesis of Polyhydroxylated Piperidines and Pyrrolidines

This chemical is crucial in the synthesis of polyhydroxylated piperidines and pyrrolidines related to carbohydrates. The process involves a specific reaction promoted under mild conditions, yielding diverse and structurally significant molecules (Francisco et al., 2001).

Mechanism of Action

Target of Action

The compound contains a tert-butoxycarbonyl (Boc) group, which is commonly used in organic chemistry as a protecting group for amines . The primary target would likely be a specific type of amine in a biological system.

Mode of Action

The Boc group is known for its unique reactivity pattern . It could potentially interact with its target amine, leading to changes in the chemical structure of the target molecule .

Biochemical Pathways

The introduction of the Boc group into a variety of organic compounds has been developed using flow microreactor systems . This could potentially affect various biochemical pathways, depending on the specific amine that is targeted.